Cas no 2171676-25-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
- 2171676-25-6
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid
- EN300-1493220
-
- Inchi: 1S/C26H23IN2O5/c1-2-22(24(30)28-23-12-11-15(27)13-20(23)25(31)32)29-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21-22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: UZPIZVRMCCPFIU-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C(=O)O)C=1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 570.06517g/mol
- Monoisotopic Mass: 570.06517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493220-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1493220-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 50mg |
$587.0 | 2023-09-28 | ||
| Enamine | EN300-1493220-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid |
2171676-25-6 | 100mg |
$615.0 | 2023-09-28 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic Acid (CAS No. 2171676-25-6)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid (CAS No. 2171676-25-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Iodo-Benzoic Acid, is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an iodine-substituted benzoic acid moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during multistep synthetic processes. The presence of the iodine substituent on the benzoic acid moiety adds further complexity and functionality, enabling the compound to participate in a wide range of chemical reactions, including cross-coupling reactions and nucleophilic substitutions.
In recent years, the development of novel therapeutic agents has been a focal point in pharmaceutical research, and compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid have played a crucial role in this endeavor. The iodine substituent, in particular, has been exploited for its potential in radiolabeling applications, where it can be used to create diagnostic imaging agents or targeted radiotherapeutics. This versatility has made the compound an attractive candidate for both preclinical and clinical studies.
The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid typically involves several well-defined steps. The first step often involves the protection of the amino group using the Fmoc protecting group, followed by the introduction of the iodine substituent on the benzoic acid moiety. Subsequent steps may include functionalization of other parts of the molecule to achieve the desired final structure. The efficiency and yield of these synthetic routes have been optimized through extensive research, making it possible to produce this compound on a larger scale for various applications.
In terms of its biological activity, studies have shown that compounds with similar structures exhibit a range of pharmacological properties, including anti-inflammatory, anti-cancer, and antimicrobial activities. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Iodo-Benzoic Acid exhibited potent inhibitory effects against specific cancer cell lines. These findings highlight the potential of this compound as a lead molecule for further drug development.
The use of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid in drug discovery is not limited to its direct biological activity. Its unique structural features also make it an excellent scaffold for conjugation with other bioactive molecules or nanoparticles. This approach has been explored in nanomedicine, where the compound can be used to enhance the delivery and targeting of therapeutic agents to specific tissues or cells.
In addition to its applications in drug development, Fmoc-Iodo-Benzoic Acid has also found use in materials science and chemical biology. For example, its ability to undergo efficient cross-coupling reactions makes it a valuable building block for constructing complex molecular architectures. These structures can be used in various applications, such as creating functional materials with tailored properties or developing new types of sensors and catalysts.
The safety profile of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid is another important consideration in its use. While detailed toxicological studies are ongoing, preliminary data suggest that it is generally well-tolerated at low concentrations. However, as with any chemical compound used in research or therapeutic settings, appropriate handling and safety protocols should be followed to ensure safe use.
In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid (CAS No. 2171676-25-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activity make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound, it is likely that new applications and uses will emerge, further solidifying its importance in the scientific community.
2171676-25-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)